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For researchers, scientists, and professionals in drug development, the accurate and precise
guantification of anions is critical for product quality and safety. The Dionex AS19 column from
Thermo Fisher Scientific is a widely used tool for this purpose, particularly for the analysis of
trace levels of oxyhalides like bromate in drinking water.[1][2] This guide provides an objective
comparison of the Dionex AS19 method's performance with other prominent anion exchange
columns, supported by available experimental data.

The Dionex AS19 is a high-capacity, hydroxide-selective anion-exchange column designed for
the analysis of a wide range of inorganic anions and oxyhalides.[1] It is recognized for its
optimized selectivity for bromate and its ability to meet the performance requirements of U.S.
EPA Methods 300.0 and 300.1.[1][2] Alternatives to the Dionex AS19 include other columns
from the Dionex portfolio, such as the AS22 and AS23, as well as columns from other
manufacturers like the Metrohm A Supp series.

Performance Comparison: Accuracy and Precision

The following table summarizes the reported performance data for the Dionex AS19 method
and selected alternatives. Accuracy is presented as the percentage recovery of a known
amount of spiked analyte, while precision is indicated by the relative standard deviation
(%0RSD) of replicate measurements.
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Column/Metho . Accuracy (% Precision
Analyte(s) Matrix
d Recovery) (%RSD)
Bromate, Reagent Water,
Dionex AS19 Chloride, Sulfate,  Drinking Water, 92.0-110.0 0.8-45
etc. Bottled Water
Dionex AS22- Chloride, Nitrite, o
) Drinking Water 87 - 107 <1
Fast-4pum Nitrate, Sulfate
Fulfills US EPA
Metrohm A Supp ) 300.1A and DIN High stability and
Standard Anions  Water Samples o
19 ISO 10304-1 reproducibility
requirements
Metrohm A Supp ) High-efficiency Optimum peak
Standard Anions  Water Samples ]
5 separation shapes

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are outlines of
the experimental protocols for the Dionex AS19 method as described in a key application note
and a representative method for an alternative column.

Dionex AS19 Method for Trace Oxyhalides and Bromide

This method is detailed in Thermo Fisher Scientific Application Note 167 and is suitable for the
determination of trace concentrations of oxyhalides and bromide in municipal and bottled
waters.[3]

Instrumentation:

o Thermo Scientific Dionex ICS-2000 Reagent-Free lon Chromatography (RFIC) system or
equivalent[3]

e Dionex lonPac AS19 Analytical Column (4 x 250 mm)[3]

e Dionex lonPac AG19 Guard Column (4 x 50 mm)[3]
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o Dionex ASRS 300 Anion Self-Regenerating Suppressor[1]

e Conductivity Detector[3]

Reagents and Standards:

o Deionized (DI) water, Type | reagent grade, 18.2 MQ-cm resistivity or better

e Anion standards for calibration

Chromatographic Conditions:

Eluent: Potassium Hydroxide (KOH) gradient generated by an Eluent Generator[1]

Flow Rate: 1.0 mL/min[4]

Injection Volume: 250 pL[5]

Temperature: 30 °C[1]

Detection: Suppressed conductivity[1]

Representative Method Using an Alternative Column
(Dionex AS22-Fast-4um)

This method is based on a validation study for the rapid quantification of priority anions in
drinking water.

Instrumentation:

¢ lon Chromatography system with a conductivity detector

e Dionex lonPac AS22-Fast-4um Analytical Column (4 x 150 mm)
Reagents and Standards:

e Deionized (DI) water

¢ Sodium Carbonate (Na2CQOs) / Sodium Bicarbonate (NaHCO:s) eluent
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e Anion standards for calibration

Chromatographic Conditions:

Eluent: 4.5 mM Na2COs /1.4 mM NaHCOs

Flow Rate: 1.2 mL/min

Injection Volume: 25 pL

Detection: Suppressed conductivity

Experimental Workflow

The following diagram illustrates a typical experimental workflow for anion analysis using ion
chromatography, from sample collection to data analysis.

Click to download full resolution via product page

Figure 1. A generalized workflow for anion analysis by ion chromatography.

Summary and Conclusion

The Dionex AS19 method demonstrates good accuracy and precision for the analysis of
anions, particularly for trace-level determination of bromate in various water matrices, as
supported by validation data in Thermo Fisher Scientific's application notes. The method's
compliance with EPA standards further underscores its reliability for regulatory monitoring.[1][2]

Alternative columns such as the Dionex AS22-Fast-4um also offer excellent performance, with
a validation study showing high recovery and precision for common anions in drinking water.
The Metrohm A Supp series, including the A Supp 5 and A Supp 19, are presented as robust
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alternatives with high capacity and stability, suitable for a wide range of applications and also
meeting EPA method requirements.[6][7]

The choice of method will ultimately depend on the specific application, required sensitivity,
sample matrix, and desired throughput. For laboratories focused on trace bromate analysis in
drinking water, the Dionex AS19 provides a well-documented and validated solution. For those
seeking faster analysis times for common anions, a column like the Dionex AS22-Fast-4um
may be more suitable. The Metrohm A Supp columns offer a competitive alternative with a
strong emphasis on durability and performance in complex matrices. Researchers and analysts
should carefully consider the specific performance data and experimental conditions to select
the most appropriate method for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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